Cas no 2138573-38-1 (rac-4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine)

• Product Name: rac-4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine
• CAS No: 2138573-38-1
• MF: C₁₀H₁₄FN₃O
• MW: 211.236065387726
• CID: 6493273
• PubChem ID: 165498983
• Update Time: 2025-05-19

rac-4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138573-38-1
• EN300-1152814
• rac-4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine

• Inchi： 1S/C10H14FN3O/c1-14-10(12)8(11)9(13-14)6-4-5-2-3-7(6)15-5/h5-7H,2-4,12H2,1H3/t5-,6-,7+/m1/s1
• InChI Key： DAURVPZMJHFIPU-QYNIQEEDSA-N
• SMILES： FC1=C(N)N(C)N=C1[C@@H]1C[C@H]2CC[C@@H]1O2

Computed Properties

• Exact Mass: 211.11209024g/mol
• Monoisotopic Mass: 211.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on rac-4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine

Racemic 4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine: A Comprehensive Overview

The compound racemic 4-fluoro-1-methyl-3-[(1R,2R,4S)-7-oxabicyclo[2.2.1]heptan-2-yl]-1H-pyrazol-5-amine (CAS No: 2138573-38-1) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[2.2.1]heptane framework fused with a pyrazole ring system. The presence of fluorine and methyl substituents further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic complex biological interactions and improve pharmacokinetic properties such as bioavailability and metabolic stability. The 7-oxabicyclo[2.2.1]heptane moiety in this compound is particularly interesting as it introduces a rigid structure that can potentially lock the molecule into a specific conformation, enhancing its binding affinity to target proteins.

The pyrazole ring system is another key feature of this compound, known for its versatility in medicinal chemistry applications. Pyrazoles are often used as scaffolds for designing kinase inhibitors, GPCR modulators, and other bioactive molecules due to their ability to form hydrogen bonds and participate in π–π interactions with biological targets.

From a synthetic perspective, the construction of such complex molecules requires advanced methodologies in organic synthesis. The synthesis of racemic 4-fluoro... involves a multi-step process that likely includes ring-closing metathesis or other cycloaddition reactions to form the bicyclic framework. The introduction of fluorine and methyl groups would require precise functionalization strategies to ensure regioselectivity and stereocontrol.

Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched compounds, which is crucial for optimizing pharmacological properties such as efficacy and toxicity profiles. The racemic nature of this compound suggests that both enantiomers are present in equal amounts, but stereo-specific studies may be required to fully understand its biological activity.

In terms of pharmacology, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it exhibits moderate activity against certain kinases involved in cancer progression, making it a potential candidate for further development as an anticancer agent.

Moreover, the fluorine substituent plays a critical role in modulating the physicochemical properties of the molecule, such as lipophilicity and solubility, which are essential for drug delivery and absorption in vivo. Fluorine's electronegativity also contributes to electronic effects that can influence binding interactions with target proteins.

Looking ahead, the development of this compound into a therapeutic agent will depend on several factors including its safety profile, pharmacokinetics, and efficacy in preclinical models. Collaborative efforts between chemists and biologists will be essential to optimize its properties for clinical applications.